Cas no 1116038-34-6 (2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide)

• Product Name: 2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide
• CAS No: 1116038-34-6
• MF: C₂₂H₂₅N₅O₂S₂
• MW: 455.596201658249
• CID: 5388427
• Update Time: 2025-06-12

2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanyl-N-(thiophen-2-ylmethyl)acetamide
• 2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide

• Inchi： 1S/C22H25N5O2S2/c1-29-19-7-3-2-6-18(19)26-10-12-27(13-11-26)21-22(24-9-8-23-21)31-16-20(28)25-15-17-5-4-14-30-17/h2-9,14H,10-13,15-16H2,1H3,(H,25,28)
• InChI Key： YVXNWHKCFUSHMS-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC=C2OC)CC1

Computed Properties

• Exact Mass: 455.145
• Monoisotopic Mass: 455.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2

Additional information on 2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide

Introduction to Compound with CAS No. 1116038-34-6 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1116038-34-6 is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide, reflects its intricate structural composition, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, highlighting its structural features, pharmacological significance, and recent advancements in research that underscore its importance in modern drug discovery.

At the core of understanding this compound lies its molecular architecture. The presence of a piperazine ring, a pyrazine ring, and a thiophene moiety appended with an acetamide group creates a multifaceted scaffold that is conducive to various interactions with biological targets. Specifically, the piperazine moiety is well-known for its role in drug design due to its ability to form hydrogen bonds and engage in polar interactions, making it a common component in many pharmacologically active agents. The pyrazine ring further enhances the compound's complexity by contributing to its electronic properties and potential metabolic stability.

The sulfanyl group (-S-) linking the pyrazine ring to the rest of the molecule introduces a polar character that can influence solubility and binding affinity. This feature is particularly relevant in drug design, where optimizing solubility is often crucial for achieving desired pharmacokinetic profiles. Additionally, the thiophenylmethyl group attached to the acetamide nitrogen adds another layer of structural diversity, which can modulate both the physical properties of the compound and its interaction with biological targets.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules with similar structural motifs. The combination of a piperazine ring and a heterocyclic system has been extensively studied for its potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, derivatives of piperazine have shown promise as serotonin receptor antagonists, which are critical in managing conditions such as depression and anxiety. Similarly, pyrazine-based compounds have been investigated for their anti-inflammatory properties, making them relevant in the development of novel treatments for chronic inflammatory diseases.

The acetamide group in this compound not only contributes to its overall molecular weight but also plays a role in determining its pharmacokinetic behavior. Acetamide derivatives are known for their ability to enhance bioavailability and metabolic stability, which are essential factors in drug development. Furthermore, the presence of multiple aromatic rings suggests that this compound may exhibit favorable interactions with enzymes and receptors involved in disease pathways.

Recent research has begun to uncover the potential of this class of compounds in addressing complex diseases. For example, studies have demonstrated that molecules incorporating both piperazine and thiophene moieties can interact with enzymes such as cytochrome P450 (CYP) isoforms, which are key players in drug metabolism. Understanding these interactions is crucial for predicting how the compound will be processed within the body and for designing drugs that are both effective and safe.

Moreover, the sulfanyl group's ability to participate in hydrogen bonding has been leveraged to improve binding affinity to biological targets. This property is particularly valuable in designing small-molecule inhibitors that can modulate enzyme activity or receptor function. In particular, sulfanyl-containing compounds have shown promise as kinase inhibitors, which are widely used in oncology for targeting aberrant signaling pathways involved in cancer growth and progression.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for such complex molecules. By leveraging advanced computational methods such as molecular docking and quantum mechanical calculations, researchers can predict how these compounds will interact with biological targets at an atomic level. This approach has been instrumental in identifying lead compounds that exhibit high affinity and selectivity for therapeutic targets.

One notable area where this compound's structural features make it particularly interesting is in the treatment of neurological disorders. Piperazine derivatives have been explored for their potential as dopamine receptor modulators, which are relevant in managing conditions such as Parkinson's disease and schizophrenia. The presence of additional heterocyclic rings enhances the likelihood that this compound could interact with multiple neurotransmitter systems simultaneously, potentially leading to synergistic therapeutic effects.

Additionally, recent studies have highlighted the importance of solubility optimization in drug development. The combination of polar functional groups such as sulfanyl and acetamide ensures that this compound has adequate solubility for oral administration or other routes of delivery. This characteristic is critical for achieving therapeutic concentrations at target sites within the body.

The thiophenylmethyl group also contributes to the compound's overall stability against metabolic degradation. Thiophene-based compounds are known for their resistance to enzymatic breakdown, which can extend their half-life within the body and improve their bioavailability. This property makes them particularly attractive candidates for long-term therapeutic applications where sustained drug levels are desired.

In conclusion, the compound with CAS number 1116038-34-6, named 2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-[(thiophen-2-yl)methyl]acetamide, represents a promising candidate for further exploration in pharmaceutical research due to its intricate structure and multifaceted functional groups. Its potential applications span across various therapeutic areas, including neurological disorders, cardiovascular diseases, and inflammation management. As research continues to uncover new insights into how these complex molecules interact with biological systems, compounds like this one are poised to play a significant role in shaping future treatments.